Cas no 1356109-22-2 (5-Bromo-2-morpholinoisonicotinonitrile)

• Product Name: 5-Bromo-2-morpholinoisonicotinonitrile
• CAS No: 1356109-22-2
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 1033490
• PubChem ID: 71303675
• Update Time: 2025-06-07

5-Bromo-2-morpholinoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-morpholinoisonicotinonitrile
• 5-bromo-2-morpholin-4-ylpyridine-4-carbonitrile
• SCHEMBL21768414
• DB-168524
• DTXSID30745078
• 1356109-22-2
• 5-Bromo-2-(morpholin-4-yl)pyridine-4-carbonitrile

• Inchi： 1S/C10H10BrN3O/c11-9-7-13-10(5-8(9)6-12)14-1-3-15-4-2-14/h5,7H,1-4H2
• InChI Key： JUQDHVLHMSIHDP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C#N)N1CCOCC1

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-2-morpholinoisonicotinonitrile

5-Bromo-2-morpholinoisonicotinonitrile (CAS No. 1356109-22-2): A Comprehensive Overview

5-Bromo-2-morpholinoisonicotinonitrile (CAS No. 1356109-22-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article provides a detailed overview of 5-Bromo-2-morpholinoisonicotinonitrile, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

5-Bromo-2-morpholinoisonicotinonitrile is a brominated derivative of isonicotinonitrile with a morpholine substituent. Its molecular formula is C₁₀H₁₀BrN₃O, and it has a molecular weight of 249.10 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The presence of the bromine atom and the morpholine ring imparts unique chemical properties to this compound, making it an interesting candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 5-Bromo-2-morpholinoisonicotinonitrile can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 5-bromopyridine-2-carbonitrile with morpholine in the presence of a suitable base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). This reaction typically proceeds under inert conditions at elevated temperatures to ensure high yields and purity. Another method involves the nucleophilic substitution of 5-bromopyridine-2-carbonitrile with morpholine in polar aprotic solvents like N,N-dimethylformamide (DMF). These synthetic routes have been extensively studied and optimized to produce high-quality 5-Bromo-2-morpholinoisonicotinonitrile.

Biological Activities

5-Bromo-2-morpholinoisonicotinonitrile has demonstrated a range of biological activities that make it an attractive target for drug development. One of the most notable properties is its ability to modulate specific ion channels and receptors, which are crucial for various physiological processes. Recent studies have shown that this compound can act as a potent inhibitor of certain ion channels, such as voltage-gated sodium channels (NaV) and transient receptor potential (TRP) channels. These findings suggest potential applications in the treatment of pain, epilepsy, and other neurological disorders.

In addition to its ion channel modulation properties, 5-Bromo-2-morpholinoisonicotinonitrile has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These results highlight the potential of 5-Bromo-2-morpholinoisonicotinonitrile as a novel anti-cancer agent.

Clinical Applications and Research Advancements

The potential clinical applications of 5-Bromo-2-morpholinoisonicotinonitrile are being actively explored through various preclinical and early-stage clinical studies. In neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing neuroinflammation and protecting neurons from oxidative stress. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.

In the field of oncology, preclinical studies have provided compelling evidence for the anti-tumor effects of 5-Bromo-2-morpholinoisonicotinonitrile. These studies have identified specific molecular targets that are sensitive to this compound, paving the way for more targeted therapies. Early-phase clinical trials are also being conducted to assess its therapeutic potential in various types of cancer.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Bromo-2-morpholinoisonicotinonitrile holds great promise for advancing our understanding of its biological activities and therapeutic potential. Further studies are needed to elucidate the mechanisms underlying its effects on ion channels, signaling pathways, and cellular processes. Additionally, optimizing its pharmacokinetic properties and developing more effective delivery methods will be crucial for translating these findings into clinical practice.

In conclusion, 5-Bromo-2-morpholinoisonicotinonitrile (CAS No. 1356109-22-2) is a versatile compound with a wide range of biological activities that make it an exciting candidate for drug development. Its unique chemical structure and promising preclinical results suggest potential applications in treating neurodegenerative diseases and cancer. As research continues to advance, this compound may play a significant role in improving patient outcomes and addressing unmet medical needs.